Cas no 2102883-09-8 (2-(4-methylphenyl)ethene-1-sulfonyl fluoride)

• Product Name: 2-(4-methylphenyl)ethene-1-sulfonyl fluoride
• CAS No: 2102883-09-8
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 5408339
• PubChem ID: 121553281
• Update Time: 2025-06-10

2-(4-methylphenyl)ethene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylphenyl)ethenesulfonyl fluoride
• 2-(4-methylphenyl)ethene-1-sulfonyl fluoride

• Inchi： 1S/C9H9FO2S/c1-8-2-4-9(5-3-8)6-7-13(10,11)12/h2-7H,1H3
• InChI Key： RVGPUPOFFYNUAC-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)=CC1=CC=C(C)C=C1

Additional information on 2-(4-methylphenyl)ethene-1-sulfonyl fluoride

Introduction to 2-(4-methylphenyl)ethene-1-sulfonyl fluoride (CAS No. 2102883-09-8)

2-(4-methylphenyl)ethene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2102883-09-8, is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its molecular structure, featuring an ethene-1-sulfonyl fluoride moiety attached to a 4-methylphenyl group, imparts distinct reactivity that makes it valuable for medicinal chemistry applications.

The ethene-1-sulfonyl fluoride group is a highly versatile functional handle, enabling a range of chemical transformations that are critical for drug discovery. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse substituents at the sulfonyl position. Such reactivity is particularly useful in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. The presence of the 4-methylphenyl ring further enhances the compound's pharmacophoric potential by contributing to its lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. 2-(4-methylphenyl)ethene-1-sulfonyl fluoride has emerged as a valuable building block in this endeavor. Its ability to serve as a precursor for sulfonamide derivatives has been explored in the context of enzyme inhibition. For instance, sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, and modifications at the sulfonyl group can fine-tune their biological activity. The compound's structural features make it an attractive candidate for generating novel sulfonamides with enhanced efficacy and reduced side effects.

Moreover, the compound's reactivity with nucleophiles has been leveraged in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. Heterocycles often exhibit favorable pharmacokinetic properties and can be incorporated into drug molecules to improve their binding affinity to biological targets. The ethene-1-sulfonyl fluoride group can be selectively functionalized to introduce nitrogen-containing heterocycles, such as pyridines or pyrimidines, which are crucial for modulating biological processes.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-(4-methylphenyl)ethene-1-sulfonyl fluoride. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed Suzuki-Miyaura and Heck reactions, have been employed to introduce aryl or vinyl groups at the sulfonyl position with high efficiency. These reactions offer excellent regioselectivity and functional group tolerance, making them ideal for constructing complex drug candidates. Additionally, photoredox catalysis has been explored as a means to access novel derivatives of this compound through controlled radical reactions.

The pharmaceutical industry has shown particular interest in 2-(4-methylphenyl)ethene-1-sulfonyl fluoride due to its potential applications in developing treatments for neurological disorders. Research indicates that sulfonamide derivatives derived from this compound exhibit inhibitory activity against enzymes involved in neurodegenerative pathways. For example, studies have demonstrated that certain sulfonamides can modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The structural flexibility provided by the ethene-1-sulfonyl fluoride group allows for the optimization of such derivatives to achieve potent and selective inhibition.

In addition to its role in drug development, 2-(4-methylphenyl)ethene-1-sulfonyl fluoride has found applications in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing polymers with tailored properties. For instance, sulfonamide-based polymers have been investigated for their potential use as biodegradable materials or as components in advanced coatings. Similarly, agrochemical researchers have utilized derivatives of this compound to develop novel pesticides with improved environmental compatibility.

The synthesis of 2-(4-methylphenyl)ethene-1-sulfonyl fluoride itself is a testament to the progress made in synthetic organic chemistry. Modern synthetic routes often involve multi-step sequences that highlight the power of modern catalytic systems and purification techniques. The ability to produce this compound with high purity and yield underscores its importance as a synthetic intermediate. Continuous improvements in synthetic methodologies ensure that researchers can access this compound and its derivatives efficiently, facilitating further exploration of its potential applications.

Looking ahead, the future prospects for 2-(4-methylphenyl)ethene-1-sulfonyl fluoride appear promising. As our understanding of biological systems grows, so does the demand for sophisticated molecular tools like this compound. Its versatility makes it an indispensable asset in medicinal chemistry libraries, where it serves as a springboard for discovering new therapeutic agents. Furthermore, advancements in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced biological activity.

In conclusion,2-(4-methylphenyl)ethene-1-sulfonyl fluoride (CAS No. 2102883-09-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for pharmaceutical research, materials science, and agrochemical development. As synthetic methodologies continue to evolve and our understanding of biological processes deepens,2-(4-methylphenyl)ethene-1-sulfonyl fluoride will undoubtedly remain at the forefront of innovation.